![molecular formula C10H9ClO B1452323 3-(2-Chlorophenyl)cyclobutanone CAS No. 1080636-35-6](/img/structure/B1452323.png)
3-(2-Chlorophenyl)cyclobutanone
Overview
Description
“3-(2-Chlorophenyl)cyclobutanone” is an organic compound . It is a derivative of cyclobutanone, which is a four-membered cyclic ketone . The compound is a liquid at room temperature .
Molecular Structure Analysis
The molecular formula of “3-(2-Chlorophenyl)cyclobutanone” is C10H9ClO . The InChI code is 1S/C10H9ClO/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7H,5-6H2 .
Physical And Chemical Properties Analysis
“3-(2-Chlorophenyl)cyclobutanone” has a molecular weight of 180.63 . It is a liquid at room temperature . Its density is 1.257±0.06 g/cm3 (Predicted), and its boiling point is 273.1±40.0 °C (Predicted) .
Scientific Research Applications
Stereocontrolled Synthesis
The inherent ring strain in cyclobutanones makes them ideal for stereocontrolled synthesis. 3-(2-Chlorophenyl)cyclobutanone can be used to create complex molecules with high enantioselectivity. This is crucial in the pharmaceutical industry where the stereochemistry of a drug can affect its efficacy and safety .
Organocatalysis
This compound can participate in organocatalytic reactions, serving as a precursor for the synthesis of biologically active molecules. Organocatalysis is a branch of green chemistry that avoids the use of heavy metals, and 3-(2-Chlorophenyl)cyclobutanone can be a key player in developing eco-friendly synthetic routes .
Anticonvulsant and Antinociceptive Agents
Derivatives of 3-(2-Chlorophenyl)cyclobutanone have shown potential as anticonvulsant and analgesic agents. This application is significant in the development of new treatments for conditions like epilepsy and neuropathic pain .
Neuropharmacology
The interaction of 3-(2-Chlorophenyl)cyclobutanone derivatives with neuronal voltage-sensitive sodium and L-type calcium channels suggests their use in neuropharmacological research. Understanding these interactions can lead to the development of novel drugs for neurological disorders .
Cycloaddition Reactions
3-(2-Chlorophenyl)cyclobutanone: can undergo [3+2]-cycloaddition reactions with azomethine ylide precursors. This application is important in synthetic organic chemistry for constructing molecules with vicinal quaternary stereocenters .
Ring Enlargement and Contraction
Due to the ring strain, cyclobutanones like 3-(2-Chlorophenyl)cyclobutanone are suitable for ring enlargement and contraction reactions. These reactions are strategically used in organic synthesis to create a variety of cyclic and acyclic structures .
Mechanism of Action
Safety and Hazards
Future Directions
In the last decade, a number of new cyclobutane and cyclobutanone synthesis and functionalization protocols have been published . Organo- and biocatalyzed eco-friendly approaches to cyclobutane-containing molecules have been developed with interesting results . Therefore, the rising interest in this field represents a great point of discussion for the scientific community, disclosing the synthetic potential of strained four-membered ring carbocyclic compounds .
properties
IUPAC Name |
3-(2-chlorophenyl)cyclobutan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZRHYHKZMBRCKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1=O)C2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301304905 | |
Record name | 3-(2-Chlorophenyl)cyclobutanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301304905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chlorophenyl)cyclobutanone | |
CAS RN |
1080636-35-6 | |
Record name | 3-(2-Chlorophenyl)cyclobutanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1080636-35-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2-Chlorophenyl)cyclobutanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301304905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(2-chlorophenyl)cyclobutan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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